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Perbromic Acid: Synthesis & Protocol

Application Note: This document provides a detailed method for synthesizing perbromic acid (HBrO₄) via

protonation of a perbromate salt. HBrO₄ is a strong acid and a powerful but slow oxidizing agent in dilute

solutions. Its key challenge is instability; it decomposes to bromic acid and oxygen, releasing toxic brown

bromine vapors. It is the most unstable of the halogen(VII) oxoacids [1].

Chemical Profile & Safety

The table below summarizes its core properties and critical safety information [1].

Property Description

Chemical
Formula

HBrO₄

Molar Mass 144.908 g·mol⁻¹

Appearance Colorless liquid

Stability Decomposes before melting; unstable as a solid. Stable in aqueous solutions

≤6M.
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Property Description

Primary Hazards Powerful oxidizer, corrosive, skin/eye/respiratory tract irritant.

Hazard Impact Precaution

Decomposition Autocatalytic in >6M solutions; produces
oxygen & toxic bromine vapor.

Use solutions ≤6M; avoid catalysts
(Ce⁴⁺, Ag⁺); work in a fume hood.

Corrosivity Severe burns to skin, eyes, and digestive
tract.

Wear appropriate PPE (gloves,
goggles, lab coat).

Overexposure Can cause lung damage, loss of
consciousness, and organ damage.

Use rigorous containment and have
neutralizing agents available.

Experimental Protocol: Synthesis via Protonation

This procedure yields a stable aqueous solution of perbromic acid [1].

Objective: To synthesize a ≤6M aqueous solution of perbromic acid by reacting a perbromate salt

with a strong acid.
Principle: The synthesis is based on the protonation of the perbromate ion (BrO₄⁻) in a chilled,

aqueous environment. The reaction for a potassium salt is: KBrO₄ + H⁺ → HBrO₄ + K⁺

Materials & Equipment

Perbromate salt (e.g., KBrO₄)

Strong acid (e.g., HNO₃, H₂SO₄) - note compatibility with reaction vessel
Ice bath

Fume hood
Personal Protective Equipment (PPE): acid-resistant gloves, chemical splash goggles, lab coat

Glassware: beaker, stirring rod, sealed container for storage

Procedure

Preparation: Conduct all steps in a fume hood. Chill the strong acid in an ice bath.

Reaction: Slowly add the perbromate salt to the chilled, dilute strong acid with continuous stirring.
Control: Maintain the temperature below 0°C throughout the addition to minimize decomposition.
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Storage: Store the final ≤6M aqueous solution in a sealed, compatible container (e.g., glass) in a

cool, dry place, away from reducing agents and combustible materials [1].

Experimental Workflow Diagram

The diagram below outlines the synthesis and critical control points.

Start Synthesis

Prepare in Fume Hood

Chill Strong Acid
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Slowly Add Perbromate Salt
with Continuous Stirring

Store Solution
(≤6M, Sealed Glass, Cool)

Critical Control Points

Temperature Control
(Maintain < 0°C)

Concentration Control
(Final conc. ≤ 6 M)

Avoid Catalytic Metals
(Ce⁴⁺, Ag⁺)

Hazard: Unstable Oxidizer
Decomposes to Br₂ vapors

Click to download full resolution via product page

Diagram Title: Perbromic Acid Synthesis Workflow and Critical Controls

Comparison with Related Acids

The table compares perbromic acid with other perhalogen acids [1] [2].
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Property Perbromic Acid (HBrO₄) Perchloric Acid (HClO₄) Periodic Acid (HIO₄)

Oxidizing
Power

Strong Very Strong Moderate

Stability Least stable (decomposes
readily)

Stable Stable

Primary
Synthesis

Protonation of perbromate Displacement from
perchlorate

Displacement from
periodate

Aqueous
Solubility

Soluble Soluble Soluble

Key Technical Considerations

Synthesis Constraint: Perbromic acid cannot be formed by displacing chlorine from perchloric acid,
unlike its iodine counterpart. The only confirmed method is protonation of the perbromate ion [1].

Instability Management: Stability is concentration-dependent. Solutions ≤6M are stable, but more
concentrated solutions undergo autocatalytic decomposition in air. Metals like Ce⁴⁺ and Ag⁺ also

catalyze this decomposition [1].
Discovery Context: Perbromic acid was first identified through the decay of a radioactive selenate

sample where bromine crystals were exposed to gamma radiation [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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from-perbromate-ion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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